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Compound of Interest

Compound Name: 2-Chloro-3-fluorobenzyl bromide

Cat. No.: B580376 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-3-fluorobenzyl bromide
Disclaimer: This guide is based on information for structurally similar compounds. A specific

Safety Data Sheet (SDS) for 2-Chloro-3-fluorobenzyl bromide (CAS 874285-19-5) should be

consulted for definitive guidance.

2-Chloro-3-fluorobenzyl bromide is a halogenated organic compound that, like similar

chemicals, is expected to be corrosive and a lachrymator (a substance that irritates the eyes

and causes tears).[1] Handling this and related compounds requires stringent safety protocols

to prevent exposure. This guide provides essential information on personal protective

equipment (PPE), handling procedures, and emergency responses.

Immediate Safety Concerns
Based on analogous compounds, 2-Chloro-3-fluorobenzyl bromide is likely to cause severe

skin burns and serious eye damage.[1][2][3] Inhalation may lead to respiratory irritation.[2][4] It

is crucial to handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[1][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling 2-Chloro-3-fluorobenzyl bromide.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face
Tightly fitting safety goggles or

a face shield.

Must conform to EU Standard

EN 166 or OSHA 29 CFR

1910.133.[5][6]

Skin/Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A

flame-retardant and impervious

lab coat or apron. Closed-toe

shoes.

Gloves must be inspected prior

to use and satisfy EU Directive

89/686/EEC and the standard

EN 374.[6]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended if working

outside a fume hood or if

ventilation is inadequate.[5]

Operational Handling Plan
Safe handling of 2-Chloro-3-fluorobenzyl bromide involves a step-by-step approach from

preparation to disposal.

Experimental Workflow for Handling 2-Chloro-3-fluorobenzyl bromide
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Experimental Workflow

Preparation
- Review SDS

- Don appropriate PPE
- Prepare work area in fume hood

Handling & Use
- Work within a chemical fume hood

- Use smallest practical quantity
- Avoid inhalation of vapors and contact with skin/eyes

Spill & Emergency Response
- Evacuate area

- Absorb spill with inert material (e.g., sand, vermiculite)
- Place in a sealed container for disposal

Decontamination
- Clean work surfaces thoroughly

- Decontaminate all equipment used

Waste Disposal
- Collect all waste in a designated, labeled container

- Dispose of as hazardous chemical waste according to regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 2-Chloro-3-fluorobenzyl bromide.

Experimental Protocols:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Chloro-3-fluorobenzyl bromide
and any other chemicals being used.

Ensure a safety shower and eyewash station are readily accessible.[5]

Don all required PPE as outlined in the table above.

Set up all necessary equipment within a certified chemical fume hood.

Handling and Use:
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Conduct all manipulations of the compound within the fume hood to minimize inhalation

exposure.[5]

Use the smallest amount of the chemical necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.[6]

Keep containers tightly closed when not in use.[5]

Emergency and Disposal Plans
First Aid Measures

Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek immediate

medical attention.[8]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[9] Seek

immediate medical attention.

Inhalation

Move the person to fresh air.[4][7] If not

breathing, give artificial respiration.[7] If

breathing is difficult, give oxygen.[7] Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[6] Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person.[6] Seek immediate medical

attention.[8]

Spill and Leak Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-fluoro-4-chlorobenzyl-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC501782_msds.pdf
https://www.lgcstandards.com/medias/sys_master/root/h1d/h84/11031812276254/SDS_TRC-B680508-2.5G_ST-WB-MSDS-6681452-1-1-1/SDS-TRC-B680508-2.5G-ST-WB-MSDS-6681452-1-1-1.PDF
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/3812DP_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501782_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501782_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501782_msds.pdf
https://www.lgcstandards.com/medias/sys_master/root/h1d/h84/11031812276254/SDS_TRC-B680508-2.5G_ST-WB-MSDS-6681452-1-1-1/SDS-TRC-B680508-2.5G-ST-WB-MSDS-6681452-1-1-1.PDF
https://www.chemicalbook.com/msds/2-fluoro-4-chlorobenzyl-bromide.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-chlorobenzyl-bromide.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-chlorobenzyl-bromide.pdf
https://www.lgcstandards.com/medias/sys_master/root/h1d/h84/11031812276254/SDS_TRC-B680508-2.5G_ST-WB-MSDS-6681452-1-1-1/SDS-TRC-B680508-2.5G-ST-WB-MSDS-6681452-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, evacuate the area immediately. Wear appropriate PPE, including

respiratory protection. Absorb the spill with an inert, non-combustible material such as sand,

vermiculite, or diatomaceous earth.[10] Collect the absorbed material and place it into a sealed,

labeled container for hazardous waste disposal.[5][6] Do not allow the chemical to enter drains.

[6]

Waste Disposal

All waste containing 2-Chloro-3-fluorobenzyl bromide must be treated as hazardous waste.

Chemical Waste: Collect in a designated, properly labeled, and sealed container. The

container should be stored in a cool, dry, well-ventilated area away from incompatible

materials.[5]

Contaminated Materials: Any materials used to clean up spills or that have come into contact

with the chemical (e.g., gloves, paper towels) should also be disposed of as hazardous

waste.

Disposal Method: Arrange for disposal by a licensed chemical waste disposal company.[2][6]

Do not dispose of down the drain or in regular trash.

Hierarchy of Controls for Chemical Safety
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Hierarchy of Controls for Chemical Safety

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for minimizing chemical exposure, from most to least

effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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